Cas no 18520-88-2 (Hypoxanthine, 9-b-D-xylopyranosyl- (8CI))
18520-88-2 structure
Product Name:Hypoxanthine, 9-b-D-xylopyranosyl- (8CI)
CAS No:18520-88-2
MF:C10H12N4O5
MW:268.226081848145
CID:204343
PubChem ID:135478715
Update Time:2025-04-19
Hypoxanthine, 9-b-D-xylopyranosyl- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Hypoxanthine, 9-b-D-xylopyranosyl- (8CI)
- 9-(3,4,5-trihydroxyoxan-2-yl)-3H-purin-6-one
- 2-[6-(amino-nitroso-methylidene)-1H-purin-9-yl]-5-(hydroxymethyl)oxola ne-3,4-diol
- SCHEMBL6683094
- NSC107180
- MLS002703957
- CHEMBL1887730
- 9-Pentopyranosyl-9H-purin-6-ol
- DTXSID10939938
- 18520-78-0
- SMR001570669
- NSC-110732
- NSC-107180
- NSC110732
- 18520-88-2
-
- Inchi: 1S/C10H12N4O5/c15-4-1-19-10(7(17)6(4)16)14-3-13-5-8(14)11-2-12-9(5)18/h2-4,6-7,10,15-17H,1H2,(H,11,12,18)
- InChI Key: UKUBRHKAZHFGHP-UHFFFAOYSA-N
- SMILES: O1CC(C(C(C1N1C=NC2C(NC=NC1=2)=O)O)O)O
Computed Properties
- Exact Mass: 268.08086
- Monoisotopic Mass: 268.08076950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 129Ų
Experimental Properties
- PSA: 129.2
- LogP: -2.26890
Hypoxanthine, 9-b-D-xylopyranosyl- (8CI) Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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